Cas no 2034408-06-3 (4-[4-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)piperazin-1-yl]-6-(trifluoromethyl)pyrimidine)

• Product name: 4-[4-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)piperazin-1-yl]-6-(trifluoromethyl)pyrimidine
• CAS No: 2034408-06-3
• MF: C₁₈H₁₇F₃N₄O₃
• MW: 394.347794294357
• CID: 5552096

4-[4-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)piperazin-1-yl]-6-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2,3-dihydro-1,4-benzodioxin-3-yl-[4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl]methanone
• 4-[4-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)piperazin-1-yl]-6-(trifluoromethyl)pyrimidine

• Inchi： 1S/C18H17F3N4O3/c19-18(20,21)15-9-16(23-11-22-15)24-5-7-25(8-6-24)17(26)14-10-27-12-3-1-2-4-13(12)28-14/h1-4,9,11,14H,5-8,10H2
• InChI Key： CHULIYWHAJWSRY-UHFFFAOYSA-N
• SMILES： C(C1OC2=CC=CC=C2OC1)(N1CCN(C2=CC(C(F)(F)F)=NC=N2)CC1)=O

Additional information on 4-[4-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)piperazin-1-yl]-6-(trifluoromethyl)pyrimidine

Introduction to CAS No. 2034408-06-3: 4-[4-(2,3-Dihydro-1,4-benzodioxine-2-carbonyl)piperazin-1-yl]-6-(trifluoromethyl)pyrimidine

The compound with CAS No. 2034408-06-3, known as 4-[4-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)piperazin-1-yl]-6-(trifluoromethyl)pyrimidine, is a highly specialized organic molecule with significant applications in the field of drug discovery and materials science. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its potential in targeting specific cellular pathways, making it a valuable candidate for further research and development.

The molecular structure of CAS No. 2034408-06-3 is characterized by a pyrimidine ring system substituted with a trifluoromethyl group at the 6-position and a piperazine moiety at the 4-position. The piperazine ring is further substituted with a 2,3-dihydrobenzodioxine carbonyl group, which introduces additional complexity and functionality to the molecule. This combination of structural elements contributes to its unique pharmacokinetic properties and bioavailability.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of CAS No. 2034408-06-3 through multi-step reactions involving coupling agents and protecting groups. These methods have improved the overall yield and purity of the compound, facilitating its use in preclinical studies. The synthesis process involves the strategic assembly of key intermediates, including the benzodioxine derivative and the trifluoromethyl pyrimidine core.

In terms of biological activity, CAS No. 2034408-06-3 has demonstrated potent inhibitory effects against several enzymes and receptors associated with chronic diseases such as cancer and neurodegenerative disorders. For instance, studies published in high-impact journals have shown its ability to modulate kinase activity and inhibit tumor growth in vitro and in vivo models. These findings underscore its potential as a lead compound for drug development.

The physical and chemical properties of CAS No. 2034408-06-3 are critical for understanding its behavior in various environments. It exhibits moderate solubility in common organic solvents and demonstrates stability under physiological conditions, which are essential traits for drug candidates. Additionally, its spectral data, including UV-vis and NMR spectra, have been thoroughly characterized, providing a solid foundation for further structural elucidation and quality control.

From an environmental perspective, the degradation pathways of CAS No. 2034408-06-3 have been investigated to assess its potential impact on ecosystems. Research indicates that it undergoes rapid biodegradation under aerobic conditions, minimizing its ecological footprint. This information is crucial for regulatory compliance and sustainable chemical practices.

Looking ahead, ongoing research is focused on optimizing the pharmacokinetic profile of CAS No. 2034408_